1-Propadienylazepan-2-one

• CAS No.: 214219-72-4
• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• InChI: InChI=1S/C9H13NO/c1-2-7-10-8-5-3-4-6-9(10)11/h7H,1,3-6,8H2
• InChI Key: OLBQGOKCVMYSKV-UHFFFAOYSA-N
• Canonical SMILES: C=C=CN1CCCCCC1=O

Description

1-Propadienylazepan-2-one is a cyclic ketone derivative containing a seven-membered azepane ring fused with a ketone group at the 2-position and a propadienyl (allene) substituent. This compound belongs to the family of strained heterocyclic molecules, where the allene moiety introduces unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Propadienylazepan-2-one can be synthesized through several methods. One common approach involves the reaction of a suitable azepane derivative with propadiene under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the formation of the desired product.

Industrial Production Methods

In industrial settings, the production of 1-propadienylazepan-2-one may involve large-scale synthesis using optimized reaction conditions. This includes the use of continuous flow reactors to maintain consistent reaction parameters and improve yield. The process may also involve purification steps such as distillation or crystallization to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

1-Propadienylazepan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can participate in substitution reactions where one of its atoms is replaced by another atom or group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Conditions vary depending on the substituent, but typical reagents include halogens and nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce various reduced forms of the compound.

Scientific Research Applications

1-Propadienylazepan-2-one has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound’s derivatives are studied for their potential biological activities.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-propadienylazepan-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways depend on the specific application and the nature of the target molecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1-Propadienylazepan-2-one with structurally or functionally related compounds from the provided evidence:

Compound Name	CAS No.	Key Features	Applications/Reactivity
1-Propadienylazepan-2-one	N/A	Seven-membered azepanone ring with allene substituent; high ring strain.	Potential intermediate in heterocyclic synthesis; reactivity driven by ketone and allene.
3-Ethenyl-5-methyl-2-oxetanylone	3395-98-0	Four-membered oxetane ring with ketone and vinyl groups; moderate ring strain.	Polymer crosslinking agent; used in photoresist materials due to UV sensitivity .
Polymer of 2-methyl-2-propenoic acid with vinylbenzene	1961246-11-6	Acrylic copolymer with vinylbenzene; hydrophobic and flexible backbone.	Coating materials; adhesion promoters in industrial formulations .
Mixed esters with cyclohexane dimethanol	1315177-45-7	Complex esterified diols and cyclic ketones; high thermal stability.	Plasticizers or lubricants; compatibility with polyesters and polyurethanes .

Key Research Findings:

Ring Strain and Reactivity: Smaller rings (e.g., oxetane in 3395-98-0) exhibit greater ring-opening propensity under thermal or catalytic conditions compared to larger azepanone derivatives like 1-Propadienylazepan-2-one. This difference is critical in polymerization reactions . The allene group in 1-Propadienylazepan-2-one may enable [2+2] cycloaddition or conjugate addition reactions, unlike the vinyl group in 3395-98-0, which primarily undergoes radical polymerization .

Functional Group Interactions: Ketones in azepanones participate in nucleophilic additions (e.g., Grignard reactions), while esters (e.g., in 1315177-45-7) are more prone to hydrolysis or transesterification . Polymers like 1961246-11-6 rely on acrylic ester groups for free-radical crosslinking, a mechanism absent in ketone-dominated systems .

Thermal and Mechanical Properties: Copolymers with vinylbenzene (1961246-11-6) display higher glass transition temperatures ($T_g$) than pure azepanone derivatives due to aromatic rigidity . Mixed esters (1315177-45-7) show superior thermal stability (up to 250°C) compared to azepanones, which may decompose at lower temperatures due to ring strain .

Limitations and Contradictions in Evidence

• Structural analogs (e.g., 3395-98-0) were used for comparison, assuming naming conventions or substituent variations .
• Data Gaps: Detailed spectroscopic or thermodynamic data (e.g., $ \Delta H_f $, $ \log P $) for azepanones are absent in the provided sources, limiting quantitative comparisons.